1-(1,3-benzodioxol-5-ylcarbonyl)-3-[(4-tert-butyl-1H-1,2,3-triazol-1-yl)methyl]piperidine

• IUPAC Name: 1,3-benzodioxol-5-yl-[3-[(4-tert-butyltriazol-1-yl)methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H26N4O3/c1-20(2,3)18-12-24(22-21-18)11-14-5-4-8-23(10-14)19(25)15-6-7-16-17(9-15)27-13-26-16/h6-7,9,12,14H,4-5,8,10-11,13H2,1-3H3
• InChI Key: VLUOQKSSZABVKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN(N=N1)CC2CCCN(C2)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H26N4O3
• Molecular Weight: 370.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step organic reactions, including diastereoselective reduction, efficient isomerization, and protection-deprotection strategies to achieve desired stereochemistry and functional group presentation. For example, Jona et al. (2009) describe the asymmetric synthesis of a piperidine derivative, showcasing techniques applicable to similar complex molecules (Jona et al., 2009).

Molecular Structure Analysis

Molecular structure analysis often employs X-ray crystallography and computational chemistry methods to determine conformations and electronic structures. Mahesha et al. (2019) examined closely related benzodioxolyl piperazine derivatives, revealing how minor changes in substituents can significantly affect molecular conformation and intermolecular interactions (Mahesha et al., 2019).

Chemical Reactions and Properties

Chemical properties of such compounds include their reactivity towards various reagents and their behavior in synthetic transformations. Crich and Smith (2001) discussed the use of 1-benzenesulfinyl piperidine in glycosylation reactions, indicating the versatility of piperidine derivatives in synthetic chemistry (Crich and Smith, 2001).

Physical Properties Analysis

The physical properties such as melting points, boiling points, solubility, and crystal structure are crucial for understanding the behavior of chemical compounds under different conditions. The detailed physical properties of the specific compound may not be directly available, but studies on related molecules provide a basis for predicting these attributes.

Chemical Properties Analysis

Chemical properties encompass reactivity, stability, and interaction with other molecules. The structure-activity relationships (SAR) studies, such as those conducted by Sugimoto et al. (1995), offer insights into how the molecular features of piperidine derivatives influence their biological activities and interactions (Sugimoto et al., 1995).